Cas no 3460-11-5 (4-Nitrobenzanilide)

• Product Name: 4-Nitrobenzanilide
• CAS No: 3460-11-5
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD00017034
• CID: 311805
• PubChem ID: 77003
• Update Time: 2025-05-19

4-Nitrobenzanilide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-nitro-N-phenyl-
• 4-Nitrobenzanilide
• 4-nitrobenzoic acid anilide
• 4-nitro-N-(phenyl)benzamide
• 4-N-phenylamidonitrobenzene
• N(4'-nitrobenzoyl)-aniline
• Benzanilide, 4-nitro-
• CHEMBL4455489
• 2AK7AE35SR
• Benzamide, 4-nitro-N-phenyl-
• Oprea1_790358
• N-(4'-nitrobenzoyl)-aniline
• MFCD00017034
• 4-nitro-benzanilide
• EINECS 222-403-2
• AKOS040749971
• SR-01000388759-1
• SCHEMBL3160310
• NS00048252
• p-Nitrobenzanilide
• AI3-14019
• NSC 405515
• SCHEMBL12217955
• AKOS001302798
• 4-nitro-N-phenyl-benzamide
• 3460-11-5
• p-Nitro-N-phenylbenzamide
• N-(4'-nitro-benzoyl)aniline
• Z27782638
• CBDivE_013837
• 4-nitro-N-phenylbenzamide
• DTXSID60188171
• SR-01000388759
• KCBREZOWOLOPLW-UHFFFAOYSA-N
• N-(4-Nitrobenzoyl)aniline
• NSC-405515
• N-Phenyl-4-nitrobenzamide
• N(4'-nitrobenzoyl) aniline
• E79414
• NSC405515
• Oprea1_273135
• DTXCID90110662
• DB-367909

• MDL： MFCD00017034
• Inchi： 1S/C13H10N2O3/c16-13(14-11-4-2-1-3-5-11)10-6-8-12(9-7-10)15(17)18/h1-9H,(H,14,16)
• InChI Key： KCBREZOWOLOPLW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.06900
• Monoisotopic Mass: 242.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Density: 1.344
• Boiling Point: 339.4°Cat760mmHg
• Flash Point: 159.1°C
• Refractive Index: 1.671
• PSA: 74.92000
• LogP: 3.44330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Nitrobenzanilide

Chemical Profile of 4-Nitrobenzanilide (CAS No. 3460-11-5)

4-Nitrobenzanilide, with the chemical formula C₁₃H₉N₃O₃, is a nitro-substituted anilide derivative characterized by its nitro group at the para position relative to the anilide moiety. This compound, identified by its CAS number 3460-11-5, has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential biological activities. The nitro and amide functional groups in its molecular structure contribute to its reactivity and make it a valuable intermediate in synthetic chemistry.

The synthesis of 4-Nitrobenzanilide typically involves the nitration of benzoic acid derivatives followed by condensation with aniline or its derivatives. The nitration step introduces the characteristic nitro group at the aromatic ring, which can be further modified through reduction or other chemical transformations. This flexibility in structural manipulation makes 4-Nitrobenzanilide a useful building block for designing novel compounds with tailored properties.

In recent years, 4-Nitrobenzanilide has been explored for its pharmacological potential. Studies have indicated that derivatives of this compound exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both electron-withdrawing nitro and electron-donating amide groups enhances its interaction with biological targets, making it a promising candidate for further development.

One of the most intriguing aspects of 4-Nitrobenzanilide is its role in medicinal chemistry as a scaffold for drug discovery. Researchers have leveraged its structural features to develop novel molecules that target specific disease pathways. For instance, modifications to the nitro group can alter the electronic properties of the aromatic ring, influencing binding affinity and selectivity. Similarly, variations in the amide moiety can fine-tune solubility and metabolic stability.

The pharmacokinetic profile of 4-Nitrobenzanilide and its derivatives is another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic efficacy. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict the behavior of these compounds in vivo. These tools help in identifying lead candidates that exhibit favorable pharmacokinetic properties.

The impact of stereochemistry on the biological activity of 4-Nitrobenzanilide cannot be overstated. The spatial arrangement of atoms in a molecule can significantly affect its interactions with biological targets. Therefore, stereocontrolled synthesis techniques have been developed to produce enantiomerically pure forms of this compound. Such advancements are essential for developing enantiopure drugs that exhibit enhanced potency and reduced side effects.

In conclusion, 4-Nitrobenzanilide, identified by CAS number 3460-11-5, represents a fascinating compound with broad applications in medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a valuable asset for researchers seeking to design novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like 4-Nitrobenzanilide will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.